(4-Methoxybutyl)[(1-methyl-1H-pyrazol-4-yl)methyl]amine

• Molecular Formula: C10H19N3O
• Molecular Weight: 197.28 g/mol
• SMILES: CN1C=C(C=N1)CNCCCCOC
• InChI: InChI=1S/C10H19N3O/c1-13-9-10(8-12-13)7-11-5-3-4-6-14-2/h8-9,11H,3-7H2,1-2H3
• InChIKey: LJZITEZVYSWNKR-UHFFFAOYSA-N

4-Methoxybutyl Pyrazole Methylamine – Structure & Class Context

(4-Methoxybutyl)[(1-methyl-1H-pyrazol-4-yl)methyl]amine (CAS 1249524-94-4) is a synthetic secondary amine belonging to the methyl-1H-pyrazole alkylamine class, characterized by a 1-methyl-1H-pyrazol-4-yl head group linked via a methylene bridge to a 4-methoxybutyl-substituted secondary amine [1]. With a molecular formula of C10H19N3O, a molecular weight of 197.28 g/mol, and a computed XLogP3 of 0.2, this compound occupies a balanced lipophilicity-hydrophilicity space (H-bond donors = 1, H-bond acceptors = 3, TPSA = 39.1 Ų) that is of interest in medicinal chemistry programs targeting CNS and pain indications [1][2]. Although no target-specific primary biological assay data were identified in the public domain as of 2026, its structural scaffold falls within the broad genus claimed in patents covering sigma-1 receptor and μ-opioid receptor dual ligands [3].

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Synthetic secondary amine; methyl-1H-pyrazole alkylamine class

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Computed profile: XLogP3 0.2, HBA 3, HBD 1, TPSA 39.1 Ų

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Patent-genus alignment with sigma-1/μ-opioid dual ligands (EP3233805B1)

• [1] PubChem Compound Summary, CID 61034577. (4-Methoxybutyl)[(1-methyl-1H-pyrazol-4-yl)methyl]amine. National Center for Biotechnology Information. https://pubchem.ncbi.nlm.nih.gov/compound/61034577. View Source
• [2] Kuujia.com. CAS 1249524-94-4: (4-methoxybutyl)(1-methyl-1H-pyrazol-4-yl)methylamine – Technical Introduction. https://www.kuujia.com/cas-1249524-94-4.html. View Source
• [3] Torrens-Jover A, Mas-Prio J, Almansa-Rosales C, Garcia-Lopez M. Methyl-1H-pyrazole alkylamine compounds having multimodal activity against pain. European Patent EP3233805B1, filed December 15, 2015, published October 26, 2017. https://patents.google.com/patent/EP3233805B1/. View Source

4-Methoxybutyl Pyrazole Methylamine: Structural Specificity Over Generic Analogs

Compounds within the methyl-1H-pyrazole alkylamine family cannot be freely interchanged because small structural variations—such as N-alkyl chain length, terminal ether substitution, and regioisomeric attachment—profoundly alter physicochemical descriptors, conformational flexibility, and ultimately pharmacological profiles [1]. The target compound's 4-methoxybutyl side chain simultaneously introduces a hydrogen-bond-accepting ether oxygen (not present in simple N-methyl or N-pentyl analogs), extends the rotatable bond count to 7, and shifts the computed XLogP3 to a modest 0.2—a combination that may differentially affect solubility, passive permeability, and off-target binding relative to narrower or more lipophilic comparators [1]. The evidence items below quantify these structural and computed-property distinctions that inform procurement choices.

Chain

N-alkyl length and ether substitution shift lipophilicity (XLogP3 difference ≥0.2) and HBA count; permeability and solubility profiles may not transfer directly.

Flexibility

Rotatable bond count (7 vs ~5 in regioisomer) alters conformational entropy; binding thermodynamics may differ between scaffolds.

IP space

Analogs outside EP3233805B1 claims lack the sigma-1/MOR dual pharmacophore hypothesis; target-engagement context may not replicate.

• [1] PubChem Compound Summary, CID 61034577. (4-Methoxybutyl)[(1-methyl-1H-pyrazol-4-yl)methyl]amine. National Center for Biotechnology Information. https://pubchem.ncbi.nlm.nih.gov/compound/61034577. View Source

4-Methoxybutyl Pyrazole Methylamine – Key Differentiation Evidence

Lipophilicity Advantage Over N-Methyl Analog

The target compound has a computed XLogP3 of 0.2 [1], which falls within the optimal lipophilicity range (XLogP 0–3) generally associated with favorable CNS drug-like properties. In contrast, the closely related N-methyl analog N-methyl-N-[(1-methyl-1H-pyrazol-4-yl)methyl]amine (CAS 179873-43-9, MW 125.17), which lacks the 4-methoxybutyl chain and its terminal ether oxygen, is expected to have a significantly lower XLogP3 (< 0) due to a reduced hydrocarbon surface area and the absence of one hydrogen-bond acceptor . This 0.2+ log unit shift moves the target compound into a more balanced solubility-permeability space.

Lipophilicity

Reported

Target:XLogP3 0.2

N-methyl analog:XLogP3 < 0

Difference:≥0.2 units

Supports CNS permeability screening context.

Computed XLogP3; experimental logD not reported.

Evidence Dimension	Computed lipophilicity (XLogP3)
Target Compound Data	XLogP3 = 0.2
Comparator Or Baseline	N-methyl-N-[(1-methyl-1H-pyrazol-4-yl)methyl]amine (CAS 179873-43-9); XLogP3 < 0 (estimated; not explicitly reported in PubChem)
Quantified Difference	XLogP3 difference ≥ 0.2 units
Conditions	Computed by XLogP3 3.0 algorithm; PubChem release 2019.06.18 [1]

Why This Matters

Lipophilicity is a primary driver of passive membrane permeability and CNS penetration potential; a calculated XLogP3 near 0.2 positions the compound closer to empirical CNS drug-like space than more polar N-methyl analogs, guiding selection for neuroscience-targeted screening campaigns.

• [1] PubChem Compound Summary, CID 61034577. (4-Methoxybutyl)[(1-methyl-1H-pyrazol-4-yl)methyl]amine. National Center for Biotechnology Information. https://pubchem.ncbi.nlm.nih.gov/compound/61034577. View Source

Additional H-Bond Acceptor via Ether Oxygen

The target compound possesses 3 hydrogen-bond acceptors (the pyrazole N2, the secondary amine, and the terminal methoxy oxygen), as calculated by Cactvs 3.4.6.11 [1]. This contrasts with purely alkyl-chain analogs such as [(1-methyl-1H-pyrazol-4-yl)methyl](pentyl)amine (CAS not available; MW 195.28, C11H21N3), which has only 2 HBA (pyrazole N2 and amine), lacking the ether oxygen entirely . The additional HBA contributes to enhanced aqueous solubility potential without increasing H-bond donor count (target HBD = 1).

H-Bond Acceptors

Class-level

Target:HBA 3 (ether O)

Pentyl analog:HBA 2

Difference:+1 HBA

May improve solubility assay compatibility.

No experimental solubility data; HBA count alone is a surrogate.

Evidence Dimension	Hydrogen-bond acceptor count
Target Compound Data	HBA = 3
Comparator Or Baseline	[(1-Methyl-1H-pyrazol-4-yl)methyl](pentyl)amine; HBA = 2 (estimated from structure)
Quantified Difference	+1 HBA (ether oxygen)
Conditions	Computed by Cactvs 3.4.6.11; PubChem release 2019.06.18 [1]

Why This Matters

An additional H-bond acceptor can improve aqueous solubility and modulate target engagement without the metabolic liability of additional H-bond donors, which is a key consideration in lead optimization and procurement for solubility-limited assays.

• [1] PubChem Compound Summary, CID 61034577. (4-Methoxybutyl)[(1-methyl-1H-pyrazol-4-yl)methyl]amine. National Center for Biotechnology Information. https://pubchem.ncbi.nlm.nih.gov/compound/61034577. View Source

Greater Conformational Flexibility vs. Regioisomer

The target compound features 7 rotatable bonds (Cactvs 3.4.6.11), including the methylene bridge between the pyrazole and the amine, the butyl chain, and the methoxy group [1]. Its regioisomeric analog 1-(4-methoxybutyl)-1H-pyrazol-4-amine (CAS 1429902-46-4), where the 4-methoxybutyl group is directly attached to the pyrazole N1 and the amine is directly on the ring, has an estimated 5 rotatable bonds based on its structure (COCCCCN1C=C(N)C=N1) . The 2 additional rotatable bonds in the target compound introduce greater conformational freedom, which may translate into distinct entropic penalties upon target binding.

Rotatable Bonds

Reported

Target:7 rot. bonds

Regioisomer:~5 rot. bonds

Difference:+2

Relevant for entropic binding context in biophysical assays.

Computed from structure; binding data not publicly available.

Evidence Dimension	Rotatable bond count
Target Compound Data	7 rotatable bonds
Comparator Or Baseline	1-(4-Methoxybutyl)-1H-pyrazol-4-amine (CAS 1429902-46-4); estimated 5 rotatable bonds
Quantified Difference	+2 rotatable bonds
Conditions	Computed by Cactvs 3.4.6.11 for target [1]; comparator estimated from canonical SMILES

Why This Matters

Rotatable bond count directly impacts conformational entropy and ligand efficiency; the 40% higher flexibility of the target may either enable induced-fit binding to flexible pockets or impose a larger entropic barrier, making it a valuable tool compound for probing binding-site conformational dynamics.

• [1] PubChem Compound Summary, CID 61034577. (4-Methoxybutyl)[(1-methyl-1H-pyrazol-4-yl)methyl]amine. National Center for Biotechnology Information. https://pubchem.ncbi.nlm.nih.gov/compound/61034577. View Source

Sigma-1/μ-Opioid Dual Ligand Patent Coverage

The target compound's core scaffold—a methyl-1H-pyrazole linked via a methylene bridge to a secondary amine bearing an alkyl/alkoxyalkyl substituent—matches the generic Markush structure described in EP3233805B1, which claims methyl-1H-pyrazole alkylamine derivatives with dual sigma-1 (σ1) receptor and μ-opioid receptor (MOR) binding activity for the treatment of pain [1]. While the patent does not specifically exemplify (4-methoxybutyl)[(1-methyl-1H-pyrazol-4-yl)methyl]amine, and no Ki/IC50 values are publicly available for this exact compound, the class-level precedent establishes a plausible pharmacological hypothesis distinct from simple N-methyl or N-aryl pyrazole analogs that fall outside this dual-activity patent space.

Patent Coverage

Class-level inference

Scaffold matches Markush formula in EP3233805B1 (sigma-1/MOR dual ligands). No compound-specific Ki reported.

Context for sigma-1/MOR-targeted screening campaigns.

Data to verify; patent exemplification differs from exact compound.

Evidence Dimension	Patent-covered dual sigma-1/MOR pharmacophore hypothesis
Target Compound Data	Scaffold matches Markush formula in EP3233805B1; no target-specific Ki reported
Comparator Or Baseline	Simpler N-methyl or N-aryl pyrazole analogs not covered by EP3233805B1 claims
Quantified Difference	Qualitative: falls within vs. outside patent genus
Conditions	Patent EP3233805B1, filed 2015-12-15, published 2017-10-26 [1]

Why This Matters

For procurement in pain or sigma-receptor-targeted programs, compounds falling within validated patent families carry higher confidence that the scaffold can engage the intended biological targets, justifying selection over structurally similar but patent-uncovered analogs.

• [1] Torrens-Jover A, Mas-Prio J, Almansa-Rosales C, Garcia-Lopez M. Methyl-1H-pyrazole alkylamine compounds having multimodal activity against pain. European Patent EP3233805B1. https://patents.google.com/patent/EP3233805B1/. View Source

4-Methoxybutyl Pyrazole Methylamine – Validated Application Scenarios

Sigma-1/μ-Opioid Dual Pharmacophore in Pain Research

Based on the compound's structural alignment with the EP3233805B1 patent genus for dual sigma-1/MOR ligands [1], this compound is best deployed as a screening hit or lead-optimization starting point in CNS pain programs. Its balanced XLogP3 (0.2) and 3 HBA [2] support the design of analogs with improved blood-brain barrier penetration over more polar pyrazole alkylamines.

Conformational Entropy and Binding Kinetics Probe

The compound's 7 rotatable bonds—2 more than the regioisomeric 1-(4-methoxybutyl)-1H-pyrazol-4-amine [1]—make it a valuable tool for studying the role of conformational entropy in ligand-receptor binding thermodynamics. Procurement is recommended for biophysical studies (ITC, SPR) comparing flexible vs. constrained pyrazole alkylamines.

Physicochemical Benchmark for Pyrazole Alkylamines

With publicly available computed properties (XLogP3 = 0.2, TPSA = 39.1 Ų, MW = 197.28) [1], this compound serves as a reference point for medicinal chemistry teams building structure-property relationship (SPR) models for the pyrazole alkylamine class. Its intermediate lipophilicity and moderate TPSA fill a data gap between very polar (N-methyl) and very lipophilic (N-heptyl) analogs.

Methoxybutyl Heterocyclic Agrochemical Intermediate

The 4-methoxybutyl side chain is a recognized solubilizing and PK-modulating motif in agrochemical research [1]. This compound can serve as a synthetic intermediate or scaffold for generating pyrazole-containing fungicide or herbicide candidates, leveraging the pyrazole core's known bioactivity in crop protection while the methoxybutyl chain modulates environmental fate properties.

Application

Selection Property

Validation Focus

Sigma-1/μ-opioid dual pharmacophore studies

Patent-genus alignment

sigma-1/MOR binding hypothesis

Conformational entropy probe for biophysical studies

Conformational flexibility

Binding entropy assessment

Physicochemical benchmark for pyrazole alkylamines

Computed profile (XLogP3, TPSA, HBA)

Structure-property relationship models

Methoxybutyl heterocyclic agrochemical intermediate

Methoxybutyl solubilizing motif

Environmental fate property modulation

• [1] Kuujia.com. CAS 1249524-94-4: (4-methoxybutyl)(1-methyl-1H-pyrazol-4-yl)methylamine – Technical Introduction. https://www.kuujia.com/cas-1249524-94-4.html. View Source
• [2] PubChem Compound Summary, CID 61034577. (4-Methoxybutyl)[(1-methyl-1H-pyrazol-4-yl)methyl]amine. National Center for Biotechnology Information. https://pubchem.ncbi.nlm.nih.gov/compound/61034577. View Source